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Compound of Interest

Compound Name: Platinum hydroxide

Cat. No.: B8367460

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of platinum (IV) hydroxide, a key inorganic compound
with significant applications in catalysis and as a precursor for the synthesis of other platinum-
containing molecules. This document details its chemical formula, structure, and
physicochemical properties, and includes a representative experimental protocol for its
synthesis.

Chemical Formula and Structure

Platinum (1V) hydroxide is an inorganic compound with the chemical formula Pt(OH)a.[1] It is
also commonly referred to as platinum tetrahydroxide or platinic hydroxide. The compound
consists of a central platinum atom in the +4 oxidation state, coordinated to four hydroxide (-
OH) ligands. While often represented as a simple monomer, its structure can be more complex,
potentially involving polymeric chains or hydrated forms in aqueous environments. Recent
studies have investigated its hydrated form, [Pt(OH)4(H20)z], and the formation of aqua-
hydroxo cations like [Pt(OH)z(H20)4]2* in acidic solutions.[2][3][4]

The key identifiers for platinum (IV) hydroxide are:
e CAS Number: 12135-48-7[5][6][7]

e Molecular Formula: HaO4Pt[6][7][8][9]
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Physicochemical Properties

Platinum (IV) hydroxide is typically a black solid that is odorless.[1] It is characterized by its
limited solubility in water and its thermal instability. Key quantitative data for this compound are
summarized in the table below.

Property Value Reference
Molar Mass 263.112 g/mol [1]
Appearance Black solid [1]

Odor Odorless [1]

Melting Point Decomposes [1]
Hydrogen Bond Donor Count 4 [51[7]
CH:Zttzijrnotgen Bond Acceptor 4 5171
Topological Polar Surface Area 4 A2 [7][10]

Experimental Protocol: Synthesis of Platinum (IV)
Hydroxide

A common method for the synthesis of platinum (IV) hydroxide involves the hydrolysis of a
platinum (IV) salt, such as hexachloroplatinic acid (HzPtCls), in a basic solution. The following
IS a representative protocol:

Materials:

Hexachloroplatinic acid (HzPtCle)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH4OH)

Deionized water

Beakers and stirring equipment
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« Filtration apparatus (e.g., Buchner funnel)
e Drying oven
Procedure:

» Dissolve a known quantity of hexachloroplatinic acid in deionized water to create an aqueous
solution.

e Slowly add a solution of sodium hydroxide or ammonium hydroxide dropwise to the
hexachloroplatinic acid solution while stirring continuously.

o Continue the addition of the base until the pH of the solution becomes neutral or slightly
basic. A precipitate of platinum (IV) hydroxide will form.

o Allow the precipitate to age, which can improve its filterability.
o Separate the precipitate from the solution by filtration using a Buchner funnel.
e Wash the collected solid with deionized water to remove any soluble impurities.

e Dry the purified platinum (V) hydroxide in a drying oven at a low temperature to avoid
decomposition.

Chemical Reactions and Logical Relationships

Platinum (IV) hydroxide is a versatile precursor in the synthesis of other platinum compounds.
One of its key reactions is thermal decomposition. Upon heating, it decomposes to platinum
(IV) oxide (PtO2) and water. This reaction is fundamental to the preparation of platinum oxide
catalysts.

Thermal Decomposition of Platinum (IV) Hydroxide

The reaction with acids, such as hydrochloric acid, will neutralize the hydroxide to form the
corresponding platinum (1V) salt and water. In the presence of a strong base, it can form
hydroxoplatinate complexes. For instance, with an excess of hydroxide ions, it can form the
hexahydroxidoplatinate(IV) ion, [Pt(OH)s]?~.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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